2-(1,1'-Biphenyl-4-yloxy)propanohydrazide

• IUPAC Name: 2-(4-phenylphenoxy)propanehydrazide
• InChI: InChI=1S/C15H16N2O2/c1-11(15(18)17-16)19-14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-11H,16H2,1H3,(H,17,18)
• InChI Key: FFMVOBJHZPFTGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NN)OC1=CC=C(C=C1)C2=CC=CC=C2
• Molecular Formula: C15H16N2O2
• DSSTOX Substance ID: DTXSID10392943
• Molecular Weight: 256.30 g/mol
• CAS No.: 587852-93-5

Description

2-(1,1'-Biphenyl-4-yloxy)propanohydrazide (2-BPOH) is a small molecule that has been used in a variety of scientific research applications. It is a hydrazide compound that is synthesized from the reaction of 1,1'-biphenyl-4-yloxypropanol and hydrazine. 2-BPOH has been used in a variety of biochemical and physiological studies due to its ability to form stable covalent bonds with proteins and other biomolecules.

Scientific Research Applications

Tyrosinase Inhibition

• Biphenyl-based compounds, including those related to 2-(1,1'-Biphenyl-4-yloxy)propanohydrazide, have shown significant anti-tyrosinase activities, indicating potential use in treatments targeting pigmentation disorders or skin lightening (Kwong et al., 2017).

Anti-Inflammatory Activity

• Benzohydrazides bearing Biphenyl moiety, similar to this compound, have demonstrated moderate to high anti-inflammatory activities, suggesting their potential use in treating inflammatory conditions (Reddy & Kathale, 2017).

Anticancer Evaluation

• Certain derivatives of this compound, especially those with naphthalen-ylmethyl or naphthalen-yloxymethyl groups, have been evaluated for anticancer properties, showing moderate activity on specific cancer cell lines (Salahuddin et al., 2014).

Liquid Crystal Formation

• The synthesis of derivatives like 8-[4′-propoxy(1,1-biphenyl)-yloxy]-octanoic acid, closely related to this compound, has been explored for their ability to form thermotropic liquid crystals, indicating potential applications in materials science (Li, 2009).

Antimicrobial Activity

• Novel hydrazide derivatives, akin to this compound, have been investigated for their antimicrobial properties, showing varying degrees of microbial inhibition (Meshcheryakova et al., 2021).

Antimalarial Activity

• 5-[(7-Chloro-4-quinolinyl)amino]-3-[(alkylamino)methyl] [1,1'-biphenyl]-2-ols and N omega-oxides, structurally similar to this compound, have shown significant antimalarial activity, presenting a potential avenue for developing new antimalarial drugs (Werbel et al., 1986).

Antioxidant Potential

• N′-Benzylidene-2-(2-fluorobiphenyl)propanehydrazides, derivatives of this compound, have been synthesized and shown to possess antioxidant potential, indicating possible use in pharmaceutical applications (Zaheer et al., 2015).